Cas no 2229482-54-4 (5-methoxy-2-(2-sulfanylethyl)phenol)

• Product Name: 5-methoxy-2-(2-sulfanylethyl)phenol
• CAS No: 2229482-54-4
• MF: C₉H₁₂O₂S
• MW: 184.255381584167
• CID: 5862583
• PubChem ID: 165965272
• Update Time: 2023-12-15

5-methoxy-2-(2-sulfanylethyl)phenol Chemical and Physical Properties

Names and Identifiers

• 5-methoxy-2-(2-sulfanylethyl)phenol
• 2229482-54-4
• EN300-1816850

• Inchi： 1S/C9H12O2S/c1-11-8-3-2-7(4-5-12)9(10)6-8/h2-3,6,10,12H,4-5H2,1H3
• InChI Key： NWJSNCMUZLGDKY-UHFFFAOYSA-N
• SMILES： SCCC1C=CC(=CC=1O)OC

Computed Properties

• Exact Mass: 184.05580079g/mol
• Monoisotopic Mass: 184.05580079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 30.5Ų